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Compound of Interest

Compound Name: Bace2-IN-1

Cat. No.: B15606792

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal of Bace2-IN-1, a

selective BACE2 inhibitor. While Bace2-IN-1 is not classified as a hazardous substance or

mixture according to available Safety Data Sheets (SDS), adherence to proper disposal

protocols is essential to ensure a safe laboratory environment.[1]

Physicochemical and Safety Data
All quantitative data regarding Bace2-IN-1 is summarized in the table below for easy reference.

This information is crucial for safe handling and storage, which are prerequisites for proper

disposal.
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Property Value Source

Molecular Formula C36H38F3N3O3 [1]

Molecular Weight 617.70 g/mol [1]

CAS Number 1676107-08-6 [1]

Appearance Solid [2]

Storage Temperature -20°C [2]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Step-by-Step Disposal Protocol
Even though Bace2-IN-1 is not classified as hazardous, it is imperative to follow institutional

and local regulations for chemical waste disposal. Never dispose of chemical waste down the

drain or in regular solid waste without prior approval from your institution's Environmental

Health and Safety (EHS) department.

1. Personal Protective Equipment (PPE): Before handling Bace2-IN-1 for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Lab coat

Chemically resistant gloves

2. Waste Segregation and Collection:

Solid Waste: Collect solid Bace2-IN-1 waste in a clearly labeled, sealed container. The label

should include the chemical name ("Bace2-IN-1"), the quantity, and the date.

Liquid Waste: If Bace2-IN-1 is in a solvent, collect it in a compatible, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.
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Contaminated Labware: Dispose of any labware, such as pipette tips or vials, that has come

into contact with Bace2-IN-1 as chemically contaminated waste. These should be collected

in a designated, puncture-resistant container.

3. Consultation with EHS:

Contact your institution's EHS office to determine the specific disposal procedures for non-

hazardous chemical waste. They will provide guidance on proper labeling, storage, and

pickup schedules for chemical waste.

4. Waste Storage:

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area until it is collected by the EHS department.

5. Documentation:

Maintain a log of all chemical waste generated, including the name of the chemical, quantity,

and date of disposal.

Experimental Workflow for Disposal
The following diagram illustrates a logical workflow for the proper disposal of a research

chemical like Bace2-IN-1.
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Bace2-IN-1, fostering a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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